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Get Quote

The table below summarizes the available quantitative data on the antibacterial activity of Ro 14-9578.

Assay Type Target / Organism
Result (IC₅₀ or
MIC)

Key Findings

Enzymatic Inhibition

[1]

DNA biosynthesis (E. coli) 117 μM (IC₅₀) Inhibits bacterial DNA

replication.

Enzymatic Inhibition

[1]

DNA supercoiling (E. coli) 66.8 μM (IC₅₀) Targets DNA gyrase activity.

Whole-cell Activity

[1]

Various Gram-negative

bacteria

Not fully

quantified

Exhibits inhibitory effects.

Whole-cell Activity

[1]

Staphylococcus aureus Not fully

quantified

Exhibits inhibitory effects.

Mechanism of Action and Experimental Evidence

Ro 14-9578 is a fully synthetic tricyclic quinolone analog, and its primary mechanism involves inhibiting

two critical bacterial processes [1] [2].

Primary Mechanism: The compound inhibits DNA gyrase, a essential bacterial enzyme responsible

for supercoiling DNA. This is demonstrated by its activity in the DNA supercoiling inhibition assay [1].
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Consequently, it also inhibits overall DNA biosynthesis, preventing bacteria from replicating their

genetic material [1].
Supporting Evidence: A 1987 study cited in the search results investigated monocyclic and tricyclic

quinolone analogs, including Ro 14-9578. The study reported that its effects on "replicative DNA
biosynthesis, and gyrase-catalyzed DNA supercoiling were comparable to those shown by nalidixic

acid and by oxolinic acid," which are well-known gyrase inhibitors [2].

Experimental Protocol Overview

While the search results do not provide a full step-by-step protocol, they reference standard methodologies

used to characterize this class of compounds. The diagram below outlines the general workflow for

evaluating a compound like Ro 14-9578.

Mechanism of Action Studies
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Data AnalysisActivity vs. Gram-negative
Panel (Inhibitory Effect)

Activity vs. S. aureus
(Inhibitory Effect)

Click to download full resolution via product page

The experimental workflow for evaluating Ro 14-9578 involves synthesis, mechanism studies, and in vitro

testing [1].
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Research Context and Limitations

The available data on Ro 14-9578 is primarily foundational. The key studies referenced are from 1987 and

1998, indicating this compound was an early-stage investigational molecule [1] [2]. Its role was likely in

helping scientists understand the structure-activity relationships of tricyclic quinolones rather than its

development into a clinical drug candidate.

For Researchers: The most promising direction for novel antibiotic development currently lies in
other compound classes mentioned in the search results, such as the arylomycins (which target

signal peptidase) or efforts to redesign compounds like nybomycins for broader spectrum activity [3]
[4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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